(E)-3-(furan-2-yl)-1-(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-[3-(3-methoxypyrazin-2-yl)oxypiperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C17H19N3O4/c1-22-16-17(19-9-8-18-16)24-14-4-2-10-20(12-14)15(21)7-6-13-5-3-11-23-13/h3,5-9,11,14H,2,4,10,12H2,1H3/b7-6+
• InChI Key: ODDSYDNPEVCFMR-VOTSOKGWSA-N
• Canonical SMILES: COC1=NC=CN=C1OC2CCCN(C2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: COC1=NC=CN=C1OC2CCCN(C2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

(E)-3-(furan-2-yl)-1-(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H19N3O4 and its molecular weight is 329.356. The purity is usually 95%.
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Scientific Research Applications

1. Therapeutic Applications in Osteoporosis

(E)-3-(furan-2-yl)-1-(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)prop-2-en-1-one has been identified as a potent and selective antagonist of the alpha(v)beta(3) receptor, which has a significant role in bone turnover and osteoporosis treatment. This compound has shown efficacy in in vivo models of bone turnover, highlighting its potential for clinical development in osteoporosis therapy (Hutchinson et al., 2003).

2. Antimicrobial Properties

Several derivatives of this compound have been synthesized, demonstrating notable antimicrobial activities. These derivatives, synthesized from furan-2-carbohydrazide, have shown activity against various microorganisms, indicating their potential as antimicrobial agents (Başoğlu et al., 2013).

3. Bioactive Compound Synthesis

Research into the synthesis of potentially bioactive compounds from visnaginone, involving the reaction with various aromatic aldehydes, has led to the formation of chalcones and other derivatives. This process includes the use of compounds structurally similar to this compound, showcasing the compound's relevance in the synthesis of bioactive molecules (Abdel Hafez et al., 2001).

4. Analgesic and Anti-Inflammatory Activity

Research into new Visnagen and Khellin Furochromone Pyrimidine Derivatives has shown these compounds to possess analgesic and anti-inflammatory activities. These activities are significant in the context of the pharmaceutical development of new therapeutic agents (Abu‐Hashem et al., 2011).

5. Cardiovascular Therapeutic Potential

A series of 1-substituted pyrrolidin-2-one and pyrrolidine derivatives, related structurally to the focal compound, have demonstrated strong antiarrhythmic and antihypertensive activities. This suggests potential applications in cardiovascular therapy, particularly due to their alpha-adrenolytic properties (Malawska et al., 2002).